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Compound of Interest

Compound Name: Methan-d2-ol
CAS No.: 28563-35-1
Cat. No.: B010887
Get Quote
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Executive Summary

Methan-d2-ol (

, CAS: 19927-14-1) is a doubly deuterated isotopologue of methanol. In the context of qgNMR, it
occupies a unique position:

* As a Reference: It is the primary residual species (
) in Methanol-d4 (
) solvents, providing the universal chemical shift reference at 3.31 ppm.

e As an Analyte: It serves as a stable isotope tracer in metabolic studies and a precursor for
hyperpolarized

probes (e.g., [1-
Jmethan-d2-ol) due to its extended spin-lattice relaxation times (

).
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This guide provides protocols for properly utilizing the

signal for calibration and for quantifying Methan-d2-ol concentration in complex matrices.

Technical Background: The Physics of the Signal

Understanding the spectral signature of Methan-d2-ol is prerequisite for accurate integration.
Unlike the singlet of non-deuterated methanol (

), the

group exhibits a characteristic multiplet due to heteronuclear coupling.

The Quintet Mechanism

The proton (

) in the
group is scalar coupled to two equivalent deuterium (

) nuclei.

Spin of Deuterium (

): 1

Number of coupling nuclei (

): 2

Multiplicity Rule:

lines.

Intensity Distribution: Unlike the Pascal's triangle (1:2:1) for spin-1/2 nuclei, two spin-1 nuclei
produce a 1:2:3:2:1 intensity pattern.

Spectral Parameters
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Parameter Value Notes

Chemical Shift ( Standard reference in
3.31 ppm

) [1[2]3]

Multiplicity Quintet (quin) 1:2:3:2:1 intensity ratio.

Coupling Constant ( Geminal coupling. Requires

~1.7 Hz _ ,

) high resolution to resolve.
49.0 ppm ( Septet in

Carbon Satellite
) NMR.

Protocol A: Chemical Shift Referencing using
Residual Methan-d2-ol

For researchers using Methanol-d4 (

) as a solvent.

Objective: Accurately reference 1H gNMR spectra using the residual

signal, ensuring chemical shift consistency across samples.

Workflow Diagram
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Start: Acquire 1H Spectrum

Identify Residual Peak
(3.31 ppm)

Check Multiplicity
(Is it a Quintet?)

l

Resolved?

Yes (1:2:3:2:1) No (Broad/Singlet)

Warning: Check for H20 overlap
(4.87 ppm) or impurities

Set Central Line to 3.310 ppm

Click to download full resolution via product page

Figure 1: Decision tree for verifying and setting the chemical shift reference using the residual
Methan-d2-ol signal.

Step-by-Step Procedure

¢ Acquisition: Acquire the

NMR spectrum.[2][4] Ensure the spectral width covers -2 to 14 ppm.
 Identification: Locate the signal near 3.31 ppm.[1][3]

o Note: Pure

also contains water (

) at ~4.87 ppm. Do not confuse the two.
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» Validation: Zoom in on the 3.31 ppm peak. You must observe the quintet splitting (

).

o Troubleshooting: If the peak appears as a broad singlet, your field homogeneity
(shimming) is poor, or line broadening (LB) is set too high (>0.5 Hz).

» Calibration: Place the cursor on the central peak (the tallest of the five) and calibrate to 3.310
ppm.

Protocol B: Quantitative Determination of Methan-
d2-ol (Analyte)

For researchers quantifying Methan-d2-ol in metabolic tracers or reaction mixtures.

Objective: Quantify the concentration of Methan-d2-ol in a sample using an Internal Standard
(1S).

Reagents and Standards

e Analyte: Methan-d2-ol (
)-[21[5]
e Solvent:

(Recommended to avoid overlap with solvent residual peaks) or DMSO-d6.

o Avoid: Methanol-d4 (solvent signals will mask the analyte).

 Internal Standard (IS): Maleic Acid (Singlet, ~6.0 ppm) or Potassium Hydrogen Phthalate
(KHP).

o Requirement: The IS must have a

relaxation time similar to or longer than the analyte to ensure efficient recycling, or D1
must be adjusted to the longest
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gqNMR Acquisition Parameters

The presence of deuterium on the carbon reduces the dipolar relaxation efficiency for the

remaining proton, potentially increasing the

relaxation time compared to

Parameter Setting

Rationale

Pulse Angle 90°

Maximizes signal-to-noise ratio
(SNR).

Relaxation Delay (D1)

Must be

. Methan-d2-ol protons may

seconds have

S.

Acquisition Time (AQ) Ensures full decay of the FID

cquisition Time
q seconds and high digital resolution.

Spectral Width 20 ppm Covers all signals including IS.
Based on concentration (SNR

Scans (NS) 16, 32, or 64

> 150:1 required).

None (Standard) or
Decoupling
-Decoupling

decoupling (e.g., zgdc with
CPD on deuterium channel)
collapses the quintet to a
singlet, improving sensitivity

and integration accuracy.

Experimental Workflow

e Sample Preparation:
o Weigh 5-10 mg of Methan-d2-ol sample (

) into a vial.
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o Weigh 5-10 mg of Internal Standard (

) into the same vial.

o Dissolve in 600 pL

e Acquisition:

[e]

Insert sample and lock/shim.

Determine

[e]

for Methan-d2-ol (using tlir inversion recovery) if unknown.

Set D1 =

o

[¢]

Run the gNMR experiment (e.g., zg or zg30).

e Processing:
o Apply Exponential Multiplication (LB = 0.3 Hz).
o Phase and Baseline correct (automatic + manual adjustment).
o Integration:

» [ntegrate the IS signal (

).

» [ntegrate the Methan-d2-ol signal at 3.31 ppm (

)-

= Note: If not decoupling deuterium, integrate the entire quintet (all 5 peaks).

o Calculation:
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o (Number of protons in

)

o (Adjust for D2 isotope mass).

Advanced Application: Metabolic Tracing

In metabolic flux analysis, Methan-d2-ol tracks the conversion of methanol to
formaldehyde/formate without losing the carbon-hydrogen label immediately.

Pathway Diagram

————————————————

gNMR Signals

}

}

}

|

Formate-d1 | . . .L. ~8.5 ppm (s !

(DCOO-) i pem(s)

ALDH ! !

/ 1 1

! |

1
-H/ID Formaldehyde-d1 | . . . ... ... .. ... L. |
ADH/Catalase (CHDO) Ir 9.6 ppm (1) i
i i
1 |
1 |
1 I
| i
I
I
I
|

Methan-d2-ol
(CHD20H)

B o
. X,
! g
. 8
! 5
. B

- 3.31 ppm (gn)

Click to download full resolution via product page
Figure 2: Metabolic oxidation pathway of Methan-d2-ol and corresponding NMR signatures.
Key Insight: The transition from

(quintet) to

(Formaldehyde-d1) results in a dramatic chemical shift change and multiplicity change (triplet,
due to coupling with one D). This allows for real-time kinetic monitoring via qNMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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